Cas no 1248987-67-8 (4-(M-tolyl)butane-2-sulfonamide)

• Product Name: 4-(M-tolyl)butane-2-sulfonamide
• CAS No: 1248987-67-8
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5281820
• Update Time: 2025-05-20

4-(M-tolyl)butane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(M-tolyl)butane-2-sulfonamide
• 4-(3-methylphenyl)butane-2-sulfonamide
• Benzenepropanesulfonamide, α,3-dimethyl-

• Inchi： 1S/C11H17NO2S/c1-9-4-3-5-11(8-9)7-6-10(2)15(12,13)14/h3-5,8,10H,6-7H2,1-2H3,(H2,12,13,14)
• InChI Key： AKKNZWHONKDKSJ-UHFFFAOYSA-N
• SMILES： S(C(C)CCC1C=CC=C(C)C=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2
• Topological Polar Surface Area: 68.5

Additional information on 4-(M-tolyl)butane-2-sulfonamide

4-(M-tolyl)butane-2-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1248987-67-8, known as 4-(M-tolyl)butane-2-sulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a sulfonamide group with an M-tolyl substituent, making it a valuable tool in the development of new drugs and materials. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 4-(M-tolyl)butane-2-sulfonamide.

4-(M-tolyl)butane-2-sulfonamide is an organosulfur compound with the molecular formula C11H15NO3S. Its structure consists of a butane chain (four carbon atoms) with a sulfonamide group (-SO2NH-) attached at the second carbon position. The M-tolyl group, which is a methyl-substituted phenyl ring, is attached to the fourth carbon of the butane chain. This arrangement imparts unique electronic and steric properties to the molecule, making it highly versatile in various chemical reactions.

Recent studies have highlighted the potential of 4-(M-tolyl)butane-2-sulfonamide as a building block in medicinal chemistry. Researchers have explored its role in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonamide group is known for its ability to form hydrogen bonds, which is crucial for drug-target interactions. The M-tolyl substituent adds bulk to the molecule, enhancing its lipophilicity and potentially improving its bioavailability.

The synthesis of 4-(M-tolyl)butane-2-sulfonamide typically involves multi-step reactions. One common approach is the nucleophilic substitution of an appropriate sulfonyl chloride with an amine derivative. For instance, reacting 4-(M-tolyl)butanamine with mesyl chloride or tosyl chloride can yield the desired sulfonamide product. Optimization of reaction conditions, such as temperature and solvent choice, is critical to ensure high yields and purity.

One of the most promising applications of 4-(M-tolyl)butane-2-sulfonamide lies in its use as a precursor for more complex molecules. By modifying the M-tolyl or butane chain, chemists can create derivatives with tailored properties for specific applications. For example, introducing electron-withdrawing groups on the phenyl ring can enhance the molecule's reactivity in certain reactions. Conversely, adding hydrophilic groups can improve solubility in aqueous environments.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-(M-tolyl)butane-2-sulfonamide. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation between the sulfonamide group and the aromatic ring, which influences its reactivity and stability. These insights are valuable for predicting how the compound will behave in different chemical environments and for designing more efficient synthetic pathways.

In terms of industrial applications, 4-(M-tolyl)butane-2-sulfonamide has shown potential in polymer chemistry as well. Its ability to act as a nucleophile or electrophile makes it a candidate for polymerization reactions or as a cross-linking agent in materials science. Researchers are currently exploring its use in creating novel polymers with enhanced mechanical and thermal properties.

The environmental impact of 4-(M-tolyl)butane-2-sulfonamide is another area of growing interest. As industries increasingly prioritize sustainability, understanding how this compound behaves in natural ecosystems is crucial. Studies have shown that under certain conditions, 4-(M-tolyl)butane-2-sulfonamide can undergo biodegradation through microbial action or photolytic processes. However, further research is needed to assess its long-term environmental effects and develop strategies for safe disposal.

In conclusion, 4-(M-tolyl)butane-2-sulfonamide (CAS No. 1248987-67-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and pharmaceuticals while offering opportunities for innovation in green chemistry practices. As research continues to uncover new facets of this molecule's properties and potential uses, it stands poised to play an increasingly important role in both academic and industrial settings.